Cas no 655254-56-1 (Benzene,1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

Benzene,1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- structure
655254-56-1 structure
Product Name:Benzene,1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
CAS No:655254-56-1
MF:C16H14INO2S
MW:411.257335186005
CID:500896
PubChem ID:57383516
Update Time:2025-04-19

Benzene,1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
    • α-Tosyl-(3-iodomethylbenzyl)isocyanide
    • 1-(iodomethyl)-3-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
    • 1-iodo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
    • Β-BISABOLOL,(1S)-01-[(1S)-1,5-DIMETHYL-4-HEXENYL]-4-METHYL-3-CYCLOHEXEN-01-OL,Β-BISABOLOL
    • FT-0604126
    • a-Tosyl-(3-iodomethylbenzyl)isocyanide
    • DTXSID70725394
    • 655254-56-1
    • 1-(Iodomethyl)-3-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
    • Inchi: 1S/C16H14INO2S/c1-12-6-8-15(9-7-12)21(19,20)16(18-2)14-5-3-4-13(10-14)11-17/h3-10,16H,11H2,1H3
    • InChI Key: GVGUWDOSVAINIM-UHFFFAOYSA-N
    • SMILES: ICC1=CC=CC(=C1)C([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 396.96296
  • Monoisotopic Mass: 410.97900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 38.5
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